Cas no 6179-14-2 ((2,5-Dimethyl-1-benzothien-3-yl)acetic acid)

(2,5-Dimethyl-1-benzothien-3-yl)acetic acid structure
6179-14-2 structure
Product Name:(2,5-Dimethyl-1-benzothien-3-yl)acetic acid
CAS No:6179-14-2
MF:C12H12O2S
MW:220.287482261658
CID:955177
PubChem ID:600422
Update Time:2025-04-19

(2,5-Dimethyl-1-benzothien-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2,5-Dimethyl-1-benzothien-3-yl)acetic acid
    • 2-(2,5-dimethyl-1-benzothiophen-3-yl)acetic acid
    • DTXSID10344927
    • (2,5-Dimethyl-1-benzothien-3-yl)acetic acid #
    • PPQSTBXLLLHYPC-UHFFFAOYSA-N
    • 6179-14-2
    • (2,5-Dimethylbenzo(b)thien-3-yl)acetic acid
    • SCHEMBL17224755
    • Inchi: 1S/C12H12O2S/c1-7-3-4-11-10(5-7)9(6-12(13)14)8(2)15-11/h3-5H,6H2,1-2H3,(H,13,14)
    • InChI Key: PPQSTBXLLLHYPC-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(CC(=O)O)C2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 220.05580079g/mol
  • Monoisotopic Mass: 220.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.5Ų
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